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Compound of Interest

Compound Name: Virapinib

Cat. No.: B15567088 Get Quote

An In-depth Examination of a Novel Macropinocytosis Inhibitor with Broad-Spectrum Antiviral

Activity

This technical guide provides a comprehensive overview of Virapinib, a novel antiviral

compound that functions by inhibiting macropinocytosis. This document is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the therapeutic potential and mechanism of action of Virapinib.

Chemical and Supplier Information
Virapinib is a recently identified small molecule with potent antiviral properties.[1][2]

Identifier Value

IUPAC Name

N-(4-(4-(2-amino-7,8-dihydro-6H-pyrimido[5,4-

b]thiazin-5-yl)phenyl)cyclohexyl)-4-(4-

methylpiperazin-1-yl)benzamide

CAS Number 1794091-10-3[3]

Molecular Formula C26H36N6O

Initial Developer Karolinska Institutet

Known Suppliers Probechem, InvivoChem
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Virapinib exerts its antiviral effect by specifically inhibiting macropinocytosis, a form of

endocytosis that involves the non-specific uptake of large amounts of extracellular fluid and

solutes. This process is hijacked by several viruses as a means of entry into host cells. By

blocking this pathway, Virapinib effectively prevents viral entry and subsequent replication.

The precise molecular target and signaling pathway through which Virapinib inhibits

macropinocytosis are still under investigation. However, transcriptomic analyses suggest that

the compound induces only subtle changes in gene expression, with some of the affected

genes being involved in the early steps of the cholesterol biosynthesis pathway. This has led to

the hypothesis that Virapinib may interfere with signaling events crucial for the initiation of

macropinocytosis, such as membrane ruffling and invagination. It has been demonstrated that

Virapinib does not affect single-particle viral entry, cell membrane integrity, or the function of

intracellular organelles.

Visualizing the Proposed Mechanism
The following diagram illustrates the proposed mechanism of action for Virapinib, highlighting

its role in the inhibition of viral entry via macropinocytosis.
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Caption: Proposed mechanism of Virapinib in inhibiting viral entry.

Antiviral Activity
Virapinib has demonstrated broad-spectrum antiviral activity against a range of enveloped and

non-enveloped viruses. Its efficacy has been confirmed in various in vitro models, including

different cell lines and a liver spheroid model.

Dose-Dependent Inhibition of SARS-CoV-2
Studies have shown that Virapinib inhibits infection by the ancestral strain of SARS-CoV-2 and

its variants of concern, including Alpha, Delta, and Omicron, in a dose-dependent manner.
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Cell Line Virus Effect of Virapinib

Vero E6 SARS-CoV-2 (ancestral)
Dose-dependent inhibition of

infection

A549ACE2 SARS-CoV-2 (ancestral)
Dose-dependent inhibition of

infection

Vero E6
SARS-CoV-2 Variants (Alpha,

Delta, Omicron)
Anti-infective activity observed

A549ACE2
SARS-CoV-2 Variants (Alpha,

Delta, Omicron)
Anti-infective activity observed

Liver Spheroids SARS-CoV-2 Efficiently reduced infectivity

Broad-Spectrum Antiviral Profile
Beyond coronaviruses, Virapinib has shown efficacy against other viruses that utilize

macropinocytosis for entry.

Virus Family Effect of Virapinib

Monkeypox virus (mpox) Poxviridae Inhibits infection

Tick-borne encephalitis virus

(TBEV)
Flaviviridae Inhibits infection

Ebolavirus (pseudotyped) Filoviridae Inhibits infection

Notably, Virapinib did not show significant activity against Andes virus and had only a minor

effect on adenoviral infection. Interestingly, it was observed to increase the infection rate of

Dengue virus, suggesting that blocking macropinocytosis might enhance other viral entry

routes for certain pathogens.

Experimental Protocols
The following are summaries of key experimental protocols used to characterize the activity of

Virapinib.
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Cell-Based SARS-CoV-2 Infection Assay
This protocol is used to determine the dose-response of Virapinib against SARS-CoV-2

infection in cell culture.
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Seed Vero E6 or A549ACE2 cells

Pre-treat cells with varying concentrations of Virapinib for 6 hours

Infect cells with SARS-CoV-2 for 1 hour

Wash cells to remove virus

Incubate for 24 hours

Fix and stain cells for SARS-CoV-2 N protein

Quantify infection rate using High-Throughput Microscopy (HTM)
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Culture A549 cells

Treat cells with Virapinib

Incubate with high-molecular-weight fluorescent dextran

Wash cells to remove extracellular dextran

Image cells using fluorescence microscopy

Quantify intracellular dextran fluorescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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